N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22FN3O2S/c1-24-14-7-8-18(25-2)16(13-14)21-19(26)23-11-9-22(10-12-23)17-6-4-3-5-15(17)20/h3-8,13H,9-12H2,1-2H3,(H,21,26)
• InChI Key: BSGCGDYRLRBPOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=S)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C19H22FN3O2S
• Molecular Weight: 375.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide, also known as 2C-F-NBOMe, is a synthetic compound that belongs to the phenethylamine and benzylamine classes of chemicals. It is a potent hallucinogenic drug that has gained popularity among recreational drug users due to its ability to induce intense psychedelic experiences. However, this compound has also attracted the attention of scientific researchers due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which plays a key role in the regulation of mood and perception. This receptor is also the target of other hallucinogenic drugs such as LSD and psilocybin.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide has been found to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to alter the activity of certain brain regions, leading to changes in perception, mood, and cognition. These effects are similar to those produced by other hallucinogenic drugs and are thought to be mediated by the activation of serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide in lab experiments is its potency, which allows researchers to study its effects at low doses. However, its high affinity for serotonin receptors also makes it difficult to distinguish its effects from those of other drugs that act on the same receptors. Additionally, its potential for abuse and lack of safety data make it unsuitable for use in human studies.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety. Another direction is the development of new compounds based on the structure of N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide, which could have improved safety profiles and therapeutic potential. Finally, further research is needed to elucidate the exact mechanism of action of N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide and its effects on the brain and behavior.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide involves the reaction of 2,5-dimethoxyphenylacetonitrile with 2-fluorobenzylamine, followed by reduction with sodium borohydride and the addition of carbon disulfide. The resulting compound is then treated with piperazine and thionyl chloride to yield N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide has been used in scientific research to study its effects on the central nervous system. It has been found to bind to serotonin receptors in the brain, which are involved in the regulation of mood, appetite, and sleep. This binding leads to the activation of these receptors, resulting in the release of neurotransmitters such as dopamine and norepinephrine, which are associated with feelings of pleasure and euphoria.